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Compound of Interest

Compound Name: (-)-xylariamide A

Cat. No.: B1248658

Get Quote

Current Status: Operational Role: Senior Application Scientist Subject: Purity Analysis &

Troubleshooting for (-)-Xylariamide A (CAS: 853259-88-8)[1]

Executive Summary & Compound Profile
(-)-Xylariamide A is a chlorinated fungal metabolite originally isolated from Xylaria sp.[1][2][3]

[4] Structurally, it is an amide conjugate of 3-chloro-D-tyrosine and a fumaric acid mono-methyl

ester.[1]

Chemical Name: (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(2E)-4-methoxy-4-oxobut-2-

enoyl]amino]propanoic acid.[1]

Critical Structural Features:

Chiral Center: (2R) configuration (derived from D-tyrosine).[1]

Olefin Geometry: (E)-isomer (trans-double bond).[1]

Halogenation: Chlorine at the 3-position of the phenol ring.
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Labile Groups: Methyl ester (susceptible to hydrolysis) and olefin (susceptible to photo-

isomerization).[1]

Impurities in these samples generally stem from three sources: biosynthetic congeners (if

natural), synthetic byproducts (racemization, coupling errors), or degradation (hydrolysis,

photolysis).

Diagnostic Workflows (Q&A Format)
Module A: LC-MS Interpretation & Mass Defect Analysis
Q: I see a co-eluting peak with a mass difference of -34 Da. Is this a fragmentation artifact?

A: It is likely (-)-dechloroxylariamide A, not an artifact.[1]

Diagnosis: The mass difference between Chlorine (~35 Da) and Hydrogen (~1 Da) is 34 Da.

Dechloroxylariamide A is a known biosynthetic precursor and a common synthetic

intermediate if the chlorination step is performed late-stage.

Validation Step: Check the isotopic pattern of the parent ion (M-H)⁻ or (M+H)⁺.

(-)-Xylariamide A: Must show a characteristic 3:1 intensity ratio for the [M] and [M+2]

peaks due to the natural abundance of ³⁵Cl and ³⁷Cl.[1]

Impurity: The -34 Da peak will exhibit a pure carbon/hydrogen isotope pattern (no M+2

enhancement).[1]

Q: My sample shows a persistent impurity at [M-14]. What is the mechanism?

A: This indicates hydrolysis of the methyl ester, resulting in the free dicarboxylic acid derivative.

Mechanism: The terminal methyl ester is labile. Exposure to slightly basic conditions or

prolonged storage in protic solvents (methanol/water) can drive hydrolysis to the free acid

form.

Troubleshooting: Switch your LC mobile phase modifier from acetate/ammonium hydroxide

to 0.1% Formic Acid to maintain a lower pH and suppress hydrolysis during analysis.
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Module B: Chiral Purity & Stereochemistry
Q: How do I distinguish the natural (-)-xylariamide A from its enantiomer (+)-xylariamide A?

A: Standard C18 HPLC cannot separate these enantiomers. You must use Chiral HPLC or

optical rotation.

Context: The natural product contains 3-chloro-D-tyrosine.[1][3][4] Synthetic routes often

start with L-tyrosine, yielding (+)-xylariamide A.[1]

Protocol (Chiral HPLC):

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).[1]

Mobile Phase: Hexane:Isopropanol:TFA (80:20:0.1).[1]

Expectation: The enantiomers will have distinct retention times.

Protocol (Polarimetry):

(-)-Xylariamide A:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

to

(c 0.1, MeOH).

(+)-Xylariamide A:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

(c 0.1, MeOH).

Note: If your rotation is near 0, you have a racemic mixture.

Module C: NMR Spectroscopy Troubleshooting
Q: The olefinic protons in my NMR spectrum are showing coupling constants of 12 Hz instead

of 15.5 Hz. Why?

A: You have significant (Z)-isomer contamination (Maleic acid derivative).[1]
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Causality: The (E)-double bond (fumarate moiety) can isomerize to the (Z)-form (maleate)

upon exposure to UV light.[1]

Diagnostic Criteria:

(E)-Isomer (Target):ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

Hz (Trans coupling).

(Z)-Isomer (Impurity):ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

Hz (Cis coupling).

Corrective Action: Protect samples from light using amber vials. This isomerization is often

reversible but difficult to separate preparatively.

Impurity Profile Visualization
The following diagram illustrates the structural relationships between (-)-xylariamide A and its

primary impurities.

(-)-Xylariamide A
(Target Compound)

[3-Cl-D-Tyr, (E)-isomer]

Hydrolyzed Acid Analog
(Degradation Product)

[Mass: M-14]

 Ester Hydrolysis
(pH > 7 or H2O/MeOH storage)

(Z)-Isomer (Maleate)
(Photo-degradation)
[J_coupling = 12Hz]

 Photo-isomerization
(UV Light)

(-)-Dechloroxylariamide A
(Biosynthetic/Synthetic Precursor)

[Mass: M-34]

 Chlorination Step
(Incomplete reaction)

(+)-Xylariamide A
(Chiral Impurity)

[3-Cl-L-Tyr]

 Enantiomeric Separation
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Click to download full resolution via product page

Caption: Structural relationship map detailing degradation pathways (hydrolysis, photolysis)

and synthetic/biosynthetic origins of common impurities.

Quantitative Data Summary: Impurity Markers
Use this table to correlate analytical observations with specific chemical entities.

Impurity Name
Relative
Retention
(RRT)*

Mass Shift (Δ
Da)

Key
Diagnostic
Feature

Origin

(-)-

Dechloroxylariam

ide A

0.85 - 0.90 -34 Da

No Chlorine

Isotope Pattern

(M+2 absent)

Precursor /

Incomplete

Synthesis

Hydrolyzed Acid

Analog
0.60 - 0.70 -14 Da

Loss of methyl

group; highly

polar

Storage

degradation

(Hydrolysis)

(Z)-Isomer

(Maleate)
0.95 - 1.05 0 Da

NMR:

Hz (olefin);

HPLC shoulder

Light exposure

(+)-Xylariamide A
1.00 (Co-elutes

on C18)
0 Da

Positive Optical

Rotation (

)

Wrong starting

material (L-Tyr)

*RRT values are approximate for a standard C18 column (Water/Acetonitrile gradient).

Detailed Experimental Methodologies
Protocol 1: LC-MS Identification of Chlorinated Species
Purpose: To confirm the presence of the chlorine atom and identify dechloro-impurities.

Instrument Setup: UHPLC coupled to a Q-TOF or Orbitrap Mass Spectrometer.
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Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Data Analysis (Self-Validating Step):

Extract the ion chromatogram for

328.05 (approx [M+H]⁺ for Xylariamide A).

Checkpoint: Inspect the mass spectrum at the peak apex. You MUST observe a peak at

330.05 with approximately 33% intensity of the base peak.

If the 330.05 peak is missing: The compound is not chlorinated (likely Dechloroxylariamide

A).

Protocol 2: Assessment of Enantiomeric Purity
Purpose: To quantify the ratio of (-)-Xylariamide A (D-Tyr) to (+)-Xylariamide A (L-Tyr).

Sample Prep: Dissolve 1 mg of sample in 1 mL of Methanol.

Polarimetry:

Zero the polarimeter with pure methanol.

Measure rotation at 25°C using the Sodium D-line (589 nm).[1]

Calculation: Specific Rotation ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

where
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is observed rotation,

is path length (dm), and

is concentration (g/mL).

Reference: Natural (-)-xylariamide A should read approx -32°.[1]

Chiral HPLC (Confirmatory):

Use a Chiralpak AD-H column.[1]

Isocratic elution with Hexane/Isopropanol (80:20).[1]

Flow rate: 1.0 mL/min.

Detection: UV at 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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